Cas no 1211524-67-2 (4-chloro-5H,6H,7H-pyrimido4,5-b1,4oxazin-6-one)

• Product Name: 4-chloro-5H,6H,7H-pyrimido4,5-b1,4oxazin-6-one
• CAS No: 1211524-67-2
• MF: C₆H₄ClN₃O₂
• MW: 185.567859649658
• MDL: MFCD27981090
• CID: 4563102
• PubChem ID: 99978877
• Update Time: 2025-06-10

4-chloro-5H,6H,7H-pyrimido4,5-b1,4oxazin-6-one Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5H-pyrimido[4,5-b][1,4]oxazin-6(7H)-one
• 4-Chloro-5H-pyrimido[4,5-b][1,4]oxazin-6-one
• 4-Chloro-5H,6H,7H-pyrimido[4,5-b][1,4]oxazin-6-one
• D79907
• A926281
• 4-chloro-5H,6H,7H-pyrimido4,5-b1,4oxazin-6-one
• 4-chloro-5H,7H-pyrimido[4,5-b][1,4]oxazin-6-one
• DB-153882
• 1211524-67-2
• CS-0442460
• EN300-1707079
• MFCD27981090

• MDL： MFCD27981090
• Inchi： 1S/C6H4ClN3O2/c7-5-4-6(9-2-8-5)12-1-3(11)10-4/h2H,1H2,(H,10,11)
• InChI Key： RNPWYVDIKXJOJZ-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)OCC(N2)=O

Computed Properties

• Exact Mass: 184.9992041g/mol
• Monoisotopic Mass: 184.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.099

Additional information on 4-chloro-5H,6H,7H-pyrimido4,5-b1,4oxazin-6-one

Comprehensive Overview of 4-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]oxazin-6-one (CAS No. 1211524-67-2)

4-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]oxazin-6-one (CAS No. 1211524-67-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrimidooxazine derivatives, which are known for their diverse biological activities. The presence of both pyrimidine and oxazine rings in its structure makes it a promising candidate for drug discovery and development.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutics and sustainable agrochemicals. Researchers are particularly interested in 4-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]oxazin-6-one due to its potential as a kinase inhibitor or enzyme modulator. These properties align with current trends in precision medicine and targeted therapy, where compounds with specific molecular interactions are highly sought after.

The synthesis of 4-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]oxazin-6-one involves multi-step organic reactions, often starting from readily available precursors such as pyrimidine-4,5-diamine or chloroacetyl chloride. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. The compound's chloro substituent at the 4-position enhances its reactivity, making it a versatile intermediate for further functionalization.

One of the most frequently asked questions about 4-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]oxazin-6-one is its solubility and stability under various conditions. Studies indicate that it exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, while remaining stable at room temperature when stored in airtight containers. These characteristics are critical for its handling and application in laboratory settings.

From an industrial perspective, 4-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]oxazin-6-one is being explored for its role in crop protection formulations. Its structural similarity to other bioactive pyrimidine derivatives suggests potential efficacy against plant pathogens. This aligns with the growing emphasis on sustainable agriculture and the reduction of synthetic pesticide use, making it a topic of interest for agrochemical companies.

In the realm of medicinal chemistry, researchers are investigating the compound's potential as a scaffold for drug design. Its ability to interact with biological targets like protein kinases or G-protein-coupled receptors (GPCRs) could lead to the development of new treatments for diseases such as cancer or inflammatory disorders. This has sparked collaborations between academic institutions and pharmaceutical firms to explore its therapeutic potential further.

Another area of interest is the green chemistry approach to synthesizing 4-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]oxazin-6-one. Efforts are underway to optimize its production using catalytic methods or microwave-assisted reactions, reducing waste and energy consumption. Such innovations resonate with the global push toward environmentally friendly chemical processes.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 4-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]oxazin-6-one is crucial. Computational tools like molecular docking and QSAR modeling are being employed to predict its interactions with biological targets, accelerating the discovery of derivatives with enhanced properties.

In summary, 4-chloro-5H,6H,7H-pyrimido[4,5-b][1,4]oxazin-6-one (CAS No. 1211524-67-2) represents a versatile and promising compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structure, combined with ongoing research into its properties and derivatives, positions it as a valuable asset in the quest for innovative solutions to global challenges.